Cas no 2228623-52-5 (5-(1-methylpyrrolidin-2-yl)pentanal)

• Product Name: 5-(1-methylpyrrolidin-2-yl)pentanal
• CAS No: 2228623-52-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6139029
• PubChem ID: 165778901
• Update Time: 2025-07-21

5-(1-methylpyrrolidin-2-yl)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylpyrrolidin-2-yl)pentanal
• 2228623-52-5
• EN300-1782108

• Inchi： 1S/C10H19NO/c1-11-8-5-7-10(11)6-3-2-4-9-12/h9-10H,2-8H2,1H3
• InChI Key： YNBOKITUCQZDNQ-UHFFFAOYSA-N
• SMILES： O=CCCCCC1CCCN1C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 5-(1-methylpyrrolidin-2-yl)pentanal

Introduction to 5-(1-methylpyrrolidin-2-yl)pentanal (CAS No. 2228623-52-5)

5-(1-methylpyrrolidin-2-yl)pentanal (CAS No. 2228623-52-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound is characterized by a pentanal moiety attached to a 1-methylpyrrolidine ring, which imparts distinct chemical and biological properties.

The chemical structure of 5-(1-methylpyrrolidin-2-yl)pentanal consists of a five-carbon aldehyde chain linked to a substituted pyrrolidine ring. The presence of the pyrrolidine ring, particularly the 1-methyl substitution, confers enhanced stability and reactivity, making it an attractive candidate for the development of novel therapeutic agents. The aldehyde functional group at the terminal end of the pentane chain provides additional reactivity, enabling a wide range of chemical transformations and biological interactions.

In the realm of medicinal chemistry, 5-(1-methylpyrrolidin-2-yl)pentanal has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in neurodegenerative diseases and inflammatory conditions. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacological profile of 5-(1-methylpyrrolidin-2-yl)pentanal has also been investigated in preclinical studies. In vitro assays have shown that it can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Additionally, its ability to interact with specific receptors and enzymes involved in neurotransmitter regulation has been studied extensively. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can modulate GABAergic and glutamatergic signaling pathways, which are crucial for maintaining neuronal function and preventing neurodegeneration.

The synthetic accessibility of 5-(1-methylpyrrolidin-2-yl)pentanal is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One such method involves the condensation of 1-methylpyrrolidine with an appropriate aldehyde precursor followed by further functionalization steps. These synthetic strategies not only enhance the yield but also allow for the introduction of diverse functional groups, enabling the creation of a library of analogs for further biological evaluation.

In addition to its potential therapeutic applications, 5-(1-methylpyrrolidin-2-yl)pentanal has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific protein-protein interactions and enzymatic activities. For instance, researchers at the University of California, San Francisco, utilized this compound to investigate the role of specific kinases in cellular signaling pathways. The results from these studies have provided valuable insights into the mechanisms underlying various diseases and have paved the way for the development of targeted therapies.

The safety profile of 5-(1-methylpyrrolidin-2-yl)pentanal is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(1-methylpyrrolidin-2-yl)pentanal (CAS No. 2228623-52-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, inflammatory conditions, and other medical disorders. Ongoing research continues to uncover new aspects of its pharmacological profile, further solidifying its importance in the field.